Cas no 34014-16-9 (4-aminobut-2-ynoic acid)

• Product Name: 4-aminobut-2-ynoic acid
• CAS No: 34014-16-9
• Molecular Formula: C₄H₅NO₂
• Molecular Weight: 99.088
• MDL: MFCD19204064
• CID: 322595
• PubChem ID: 193168

4-aminobut-2-ynoic acid Properties

Names and Identifiers

• 2-Butynoicacid, 4-amino-
• 4-aminobut-2-ynoic acid
• 4-Amino-but-2-ynoic acid
• 4-Aminobut-2-ynoicacid
• EN300-153299
• 4-Aminotetrolic acid
• AT20731
• AKOS006342773
• DTXSID20187625
• 34014-16-9

• MDL： MFCD19204064
• InChIKey： JAGBKMXGOMEWNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H5NO2/c5-3-1-2-4(6)7/h3,5H2,(H,6,7)
• SMILES： NCC#CC(O)=O

Computed Properties

• Exact Mass: 99.03205
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.032
• Heavy Atom Count: 7
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32
• Refractive Index: 1.534
• Boiling Point: 280.7°Cat760mmHg
• Flash Point: 123.5°C
• Density: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids